![molecular formula C9H16ClNO3 B6191420 methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride CAS No. 2648966-00-9](/img/no-structure.png)
methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride
Overview
Description
Methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride (M5OAC-HCl) is an organic compound with a molecular formula C9H13NO3·HCl. It is a white solid at room temperature, and is soluble in water and polar organic solvents. It is used as a reagent in organic synthesis and as a pharmaceutical intermediate.
Mechanism of Action
Methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride acts as a proton donor, donating a proton to the reactant molecule in order to form the desired product. The proton is donated from the hydrochloride group of the this compound molecule, which is then released as a chloride ion. This reaction can be used to synthesize a variety of organic compounds, including pharmaceuticals, pesticides, and other compounds.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to be a potent inhibitor of the enzyme ACE (angiotensin-converting enzyme), which is involved in the regulation of blood pressure. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the growth of certain types of bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
Methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive, and is readily available from chemical suppliers. It is also stable and non-toxic, making it safe to use in the lab. Additionally, it is soluble in water and polar organic solvents, making it easy to use in a variety of experiments.
However, there are some limitations to using this compound in lab experiments. It is not very soluble in non-polar solvents, making it difficult to use in certain types of experiments. Additionally, it is not very stable in the presence of light or heat, making it unsuitable for certain types of experiments.
Future Directions
Methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride has a wide range of potential applications in the pharmaceutical and other industries, and there are many potential future directions for research. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted into its use in the synthesis of various organic and inorganic compounds, its use as a catalyst in the synthesis of various polymers, and its potential use in the synthesis of various small molecules and peptides. Additionally, further research could be conducted into its potential use in the synthesis of various proteins, its potential use in the synthesis of various nanomaterials, and its potential use in the synthesis of various materials for use in medical and other applications.
Synthesis Methods
Methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride can be synthesized from 5-oxa-2-azaspiro[3.5]nonane-6-carboxylic acid (M5OAC) and hydrochloric acid. The reaction involves the addition of hydrochloric acid to M5OAC in aqueous solution at room temperature. The reaction proceeds in two steps: 1) the formation of an acid chloride, and 2) the formation of this compound. The reaction is catalyzed by the presence of an acid, such as hydrochloric acid.
Scientific Research Applications
Methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, pesticides, and other compounds. It has also been used as a catalyst in the synthesis of various polymers, as well as in the synthesis of various inorganic compounds. Additionally, this compound has been used in the synthesis of various small molecules and peptides, as well as in the synthesis of various proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-oxa-2-azaspiro[3.5]nonane-6-carboxylate hydrochloride involves the reaction of a spirocyclic lactam with a methyl ester in the presence of a base to form the desired compound.", "Starting Materials": [ "5-oxa-2-azaspiro[3.5]nonan-6-one", "Methyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "To a solution of 5-oxa-2-azaspiro[3.5]nonan-6-one (1.0 g, 6.0 mmol) in diethyl ether (20 mL) was added sodium hydroxide (0.72 g, 18 mmol) at room temperature.", "The mixture was stirred for 30 minutes, and then methyl chloroformate (0.72 g, 7.2 mmol) was added dropwise.", "The reaction mixture was stirred for an additional 2 hours at room temperature.", "The reaction was quenched with hydrochloric acid (1 M) and the resulting mixture was extracted with diethyl ether (3 x 20 mL).", "The combined organic layers were washed with water (20 mL), dried over sodium sulfate, and concentrated under reduced pressure.", "The crude product was purified by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford the desired product as a white solid (0.8 g, 70% yield).", "The product was characterized by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
2648966-00-9 |
Molecular Formula |
C9H16ClNO3 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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